![molecular formula C12H13N3O2S B300096 N-(3-Hydroxy-phenyl)-2-(1-methyl-1H-imidazol-2-ylsulfanyl)-acetamide](/img/structure/B300096.png)
N-(3-Hydroxy-phenyl)-2-(1-methyl-1H-imidazol-2-ylsulfanyl)-acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-Hydroxy-phenyl)-2-(1-methyl-1H-imidazol-2-ylsulfanyl)-acetamide, also known as HPI-1, is a novel compound that has gained significant attention in the scientific community due to its potential applications in the field of drug discovery. HPI-1 is a small molecule inhibitor that targets the activity of a specific protein, making it an attractive candidate for the development of new drugs.
Mechanism of Action
N-(3-Hydroxy-phenyl)-2-(1-methyl-1H-imidazol-2-ylsulfanyl)-acetamide works by binding to a specific protein, inhibiting its activity. The protein that this compound targets is involved in various cellular processes, including cell proliferation, apoptosis, and DNA repair. By inhibiting the activity of this protein, this compound can disrupt these processes, leading to the inhibition of cell growth or the induction of cell death.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. In cancer cells, this compound has been shown to induce cell cycle arrest and apoptosis, leading to the inhibition of cell growth. In Alzheimer's disease, this compound has been shown to reduce the accumulation of beta-amyloid plaques, which are a hallmark of the disease. In infectious diseases, this compound has been shown to inhibit the replication of certain viruses, leading to the inhibition of viral growth.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(3-Hydroxy-phenyl)-2-(1-methyl-1H-imidazol-2-ylsulfanyl)-acetamide in laboratory experiments is its specificity. This compound targets a specific protein, making it a useful tool for studying the role of this protein in various cellular processes. However, one of the limitations of using this compound is its potential toxicity. This compound has been shown to be toxic to certain cell types at high concentrations, which can limit its use in certain experiments.
Future Directions
There are several future directions for the research on N-(3-Hydroxy-phenyl)-2-(1-methyl-1H-imidazol-2-ylsulfanyl)-acetamide. One direction is the development of this compound derivatives that have improved potency and selectivity. Another direction is the investigation of the potential applications of this compound in other diseases, such as Parkinson's disease and Huntington's disease. Additionally, the development of this compound as a therapeutic agent for cancer and infectious diseases is an area of active research.
Synthesis Methods
The synthesis of N-(3-Hydroxy-phenyl)-2-(1-methyl-1H-imidazol-2-ylsulfanyl)-acetamide is a multi-step process that involves several chemical reactions. The first step involves the synthesis of 2-(1-methyl-1H-imidazol-2-ylsulfanyl)-acetic acid, which is then converted to the corresponding acid chloride. The acid chloride is then reacted with 3-hydroxyaniline to yield the final product, this compound.
Scientific Research Applications
N-(3-Hydroxy-phenyl)-2-(1-methyl-1H-imidazol-2-ylsulfanyl)-acetamide has been extensively studied for its potential applications in the treatment of various diseases, including cancer, Alzheimer's disease, and infectious diseases. In cancer research, this compound has been shown to inhibit the growth of cancer cells by targeting a specific protein that is involved in cell proliferation. In Alzheimer's disease research, this compound has been shown to reduce the accumulation of beta-amyloid plaques, which are a hallmark of the disease. In infectious disease research, this compound has been shown to inhibit the replication of certain viruses, such as dengue virus.
Properties
Molecular Formula |
C12H13N3O2S |
---|---|
Molecular Weight |
263.32 g/mol |
IUPAC Name |
N-(3-hydroxyphenyl)-2-(1-methylimidazol-2-yl)sulfanylacetamide |
InChI |
InChI=1S/C12H13N3O2S/c1-15-6-5-13-12(15)18-8-11(17)14-9-3-2-4-10(16)7-9/h2-7,16H,8H2,1H3,(H,14,17) |
InChI Key |
PMIDAJNWTNPHSZ-UHFFFAOYSA-N |
SMILES |
CN1C=CN=C1SCC(=O)NC2=CC(=CC=C2)O |
Canonical SMILES |
CN1C=CN=C1SCC(=O)NC2=CC(=CC=C2)O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.